Cas no 1797288-10-8 (1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1797288-10-8
• MF: C₁₅H₁₄ClN₃O₃S₃
• MW: 415.937958240509
• CID: 5404759
• Update Time: 2025-08-01

1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Chloro-2-thienyl)sulfonyl]-3-[5-(3-thienyl)-1,3,4-oxadiazol-2-yl]piperidine
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C15H14ClN3O3S3/c16-12-3-4-13(24-12)25(20,21)19-6-1-2-10(8-19)14-17-18-15(22-14)11-5-7-23-9-11/h3-5,7,9-10H,1-2,6,8H2
• InChI Key： AXQISUJINNWKGP-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC(C2=NN=C(C3C=CSC=3)O2)C1

Experimental Properties

• Density: 1.515±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.6±65.0 °C(Predicted)
• pka: -4.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

Comprehensive Analysis of 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS: 1797288-10-8)

In the realm of pharmaceutical and agrochemical research, the compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS: 1797288-10-8) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines a piperidine core with thiophene and 1,3,4-oxadiazole moieties, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its sulfonyl and oxadiazole functional groups, which are known to enhance bioavailability and target specificity.

The compound's CAS number 1797288-10-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name reflects the intricate bonding patterns, highlighting the 5-chlorothiophene-2-sulfonyl and 5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl substituents. Such complexity often correlates with diverse biological activities, including enzyme inhibition and receptor modulation. Recent studies suggest potential roles in antimicrobial and anti-inflammatory therapies, aligning with the growing demand for novel small-molecule therapeutics.

Synthetic routes to 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine typically involve multi-step protocols, such as sulfonylation of piperidine derivatives followed by cyclocondensation to form the oxadiazole ring. Optimizing these methods is a hot topic in green chemistry, as researchers seek to reduce hazardous byproducts. Computational tools like molecular docking further aid in predicting its interactions with biological targets, a trend driven by the rise of AI in drug design.

From an industrial perspective, scalability and cost-effective synthesis are key challenges addressed in patents and process chemistry literature. The compound’s thiophene components resonate with advancements in organic electronics, where such heterocycles improve charge transport in semiconductors. This dual applicability in life sciences and material engineering underscores its interdisciplinary value.

Environmental and toxicological profiles of CAS 1797288-10-8 remain under investigation, with preliminary data indicating moderate biodegradability. Regulatory compliance frameworks like REACH and FDA guidelines necessitate thorough documentation, reflecting the broader shift toward sustainable chemistry. As interest grows in precision medicine, derivatives of this compound may emerge as candidates for personalized therapies.

In summary, 1-[(5-chlorothiophen-2-yl)sulfonyl]-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine exemplifies innovation at the intersection of chemistry and biology. Its structural versatility and functional groups position it as a promising scaffold for future scientific breakthroughs, whether in drug development or advanced materials.